Cas no 1306603-00-8 (N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride)

• Product Name: N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride
• CAS No: 1306603-00-8
• MF: C₉H₁₉ClN₂OS
• MW: 238.777960062027
• CID: 4587159
• Update Time: 2025-05-26

N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride

• Inchi： 1S/C9H18N2OS.ClH/c1-6(2)7(3)11-9(12)8-4-13-5-10-8;/h6-8,10H,4-5H2,1-3H3,(H,11,12);1H
• InChI Key： ZRHSVZWPFVBEDP-UHFFFAOYSA-N
• SMILES： C(C1NCSC1)(=O)NC(C)C(C)C.Cl

Additional information on N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride

Comprehensive Overview of N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride (CAS No. 1306603-00-8)

N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride (CAS No. 1306603-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazolidine core and hydrochloride salt form, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and stability under various conditions.

The thiazolidine moiety in N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride is a key feature that distinguishes it from other carboxamide derivatives. This five-membered heterocyclic ring, containing sulfur and nitrogen, is known for its role in enhancing the pharmacokinetic profiles of bioactive molecules. The presence of the hydrochloride salt further improves the compound's solubility, making it a candidate for formulations requiring high bioavailability. Such properties align with current trends in drug discovery, where solubility and stability are critical factors.

In recent years, the demand for thiazolidine-based compounds has surged due to their potential therapeutic applications. For instance, N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride has been studied for its possible role in modulating enzymatic activity or interacting with biological targets. These investigations are part of a broader effort to address challenges in treating metabolic disorders and inflammatory conditions, topics frequently searched by professionals in the field.

From a synthetic chemistry perspective, the preparation of N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride involves multi-step organic reactions, often starting from readily available precursors. The 3-methylbutan-2-yl group introduces steric considerations that can influence the compound's reactivity and interaction with other molecules. This aspect is particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The compound's CAS No. 1306603-00-8 serves as a unique identifier in chemical databases, facilitating its retrieval in academic and industrial research. Scientists frequently search for this identifier to access spectral data, toxicity profiles, or synthetic protocols. Ensuring accurate documentation of such details is essential for reproducibility and safety in laboratory settings.

Another area of interest is the environmental and handling considerations for N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride. While not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. These precautions are consistent with best practices in chemical management, a subject of growing importance in sustainable research.

In summary, N-(3-methylbutan-2-yl)-1,3-thiazolidine-4-carboxamide hydrochloride (CAS No. 1306603-00-8) represents a promising candidate for further exploration in life sciences. Its structural features, combined with emerging applications, make it a compound of interest for researchers addressing contemporary challenges in drug design and molecular interactions. As the scientific community continues to prioritize innovation, compounds like this will likely remain at the forefront of investigative efforts.